Cas no 1226449-81-5 (2,5-dichloro-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2,5-dichloro-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylbenzene-1-sulfonamide
• CAS No: 1226449-81-5
• MF: C₁₃H₁₃Cl₂NO₄S
• MW: 350.217620611191
• CID: 6134772
• PubChem ID: 49676700
• Update Time: 2025-06-15

2,5-dichloro-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylbenzene-1-sulfonamide
• 2,5-dichloro-N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]benzenesulfonamide
• 1226449-81-5
• SR-01000925596-1
• AKOS024523239
• SR-01000925596
• 2,5-dichloro-N-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)benzenesulfonamide
• F5857-0240
• 2,5-dichloro-N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]benzene-1-sulfonamide

• Inchi： 1S/C13H13Cl2NO4S/c1-8-2-5-12(20-8)11(17)7-16-21(18,19)13-6-9(14)3-4-10(13)15/h2-6,11,16-17H,7H2,1H3
• InChI Key： KPEHSXZEWSDNCE-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)C2=CC=C(C)O2)(=O)=O)=CC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 348.994
• Monoisotopic Mass: 348.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.9A^2
• XLogP3: 2.5

Additional information on 2,5-dichloro-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylbenzene-1-sulfonamide

Comprehensive Overview of 2,5-Dichloro-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylbenzene-1-sulfonamide (CAS No. 1226449-81-5)

2,5-Dichloro-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylbenzene-1-sulfonamide (CAS No. 1226449-81-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of sulfonamide derivatives, which are widely recognized for their biological activity and versatility in drug design. Its molecular structure combines a dichlorobenzene moiety with a hydroxyethyl-furan group, making it a subject of interest for researchers exploring novel therapeutic agents and crop protection solutions.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. The 2,5-dichloro substitution pattern in this compound is particularly noteworthy, as it enhances stability and bioavailability, key factors in drug development. Additionally, the presence of the 5-methylfuran-2-yl group introduces potential interactions with biological targets, which could be leveraged in the design of next-generation enzyme inhibitors or receptor modulators.

From a synthetic chemistry perspective, CAS No. 1226449-81-5 exemplifies the convergence of heterocyclic chemistry and sulfonamide synthesis. Researchers often highlight its utility as a building block for more complex molecules, especially in the development of small-molecule therapeutics. The compound's hydrophilic-lipophilic balance, influenced by the hydroxyethyl and furan components, makes it a candidate for optimizing drug delivery systems. This aligns with current trends in precision medicine, where tailored molecular properties are critical for efficacy.

The agrochemical sector has also shown interest in 2,5-dichloro-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylbenzene-1-sulfonamide, particularly for its potential as a plant growth regulator or pesticide intermediate. With increasing emphasis on sustainable farming practices, compounds like this offer avenues for reducing environmental impact while maintaining crop yields. Its chlorinated aromatic core may contribute to pest resistance mechanisms, a topic frequently searched by agricultural scientists and policymakers.

Analytical characterization of CAS No. 1226449-81-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for ensuring the compound's suitability in high-value applications. Furthermore, computational studies, including molecular docking and QSAR modeling, are increasingly employed to predict its interactions with biological systems—a reflection of the growing integration of AI-driven drug discovery in modern research.

In conclusion, 2,5-dichloro-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylbenzene-1-sulfonamide represents a compelling case study in the intersection of medicinal chemistry and material science. Its multifaceted properties address pressing industry needs, from drug development to green chemistry initiatives. As research continues to uncover its full potential, this compound is poised to remain a focal point in scientific discourse and innovation.